Cas no 15462-51-8 (2-Propen-1-one,3-(2-furanyl)-1-(3-nitrophenyl)-)

• Product Name: 2-Propen-1-one,3-(2-furanyl)-1-(3-nitrophenyl)-
• CAS No: 15462-51-8
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 207679
• PubChem ID: 5335948
• Update Time: 2025-04-19

2-Propen-1-one,3-(2-furanyl)-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2-furanyl)-1-(3-nitrophenyl)-
• (E)-3-(furan-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one
• (2E)-3-(2-furyl)-1-(3-nitrophenyl)prop-2-en-1-one
• AC1NSLF2
• HMS3078I04
• MolPort-001-486-399
• NSC45263
• NSC-45263
• NSC54630
• STK031235
• CHEMBL1717986
• AB00092280-01
• AKOS000642551
• (2E)-3-(2-Furyl)-1-(3-nitrophenyl)-2-propen-1-one
• 132434-55-0
• 3-(2-furyl)-1-(3-nitrophenyl)prop-2-en-1-one
• CHEMBRDG-BB 5661724
• 15462-51-8
• MFCD01159067
• BS-36643
• (2E)-3-(furan-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one
• 3-(2-furyl)-1-(3-nitrophenyl)-2-propen-1-one
• SMR000766161
• NSC-54630
• MLS002608704

• Inchi： 1S/C13H9NO4/c15-13(7-6-12-5-2-8-18-12)10-3-1-4-11(9-10)14(16)17/h1-9H/b7-6+
• InChI Key： DUWCFILRTWWPFG-VOTSOKGWSA-N
• SMILES： O1C=CC=C1/C=C/C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.05317
• Monoisotopic Mass: 243.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.318
• Boiling Point: 400.2°Cat760mmHg
• Flash Point: 195.8°C
• Refractive Index: 1.633
• PSA: 73.35
• LogP: 3.60710